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Compound of Interest

Compound Name: Palmitoleyl palmitoleate

Cat. No.: B15551208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the lipid classification,

physicochemical properties, synthesis, analysis, and metabolic fate of Palmitoleyl
palmitoleate. The information is intended to support research and development activities in the

fields of lipidomics, biochemistry, and drug development.

Lipid Classification and Structure
Palmitoleyl palmitoleate is classified as a wax monoester. According to the LIPID MAPS

classification system, it falls under the category of Fatty Acyls [FA], within the sub-category of

Fatty esters [FA07], and specifically as a Wax monoester [FA0701]. Its IUPAC name is [(Z)-

hexadec-9-enyl] (Z)-hexadec-9-enoate. This structure consists of palmitoleic acid esterified to

palmitoleyl alcohol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15551208?utm_src=pdf-interest
https://www.benchchem.com/product/b15551208?utm_src=pdf-body
https://www.benchchem.com/product/b15551208?utm_src=pdf-body
https://www.benchchem.com/product/b15551208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lipids

Fatty Acyls [FA]

Fatty Esters [FA07]

Wax Monoesters [FA0701]

Palmitoleyl palmitoleate

Click to download full resolution via product page

Lipid Classification of Palmitoleyl palmitoleate.

The chemical structure of Palmitoleyl palmitoleate is depicted below.

Palmitoleic Acid Moiety Palmitoleyl Alcohol Moiety

CH3 (CH2)5 CH CH
 // 

(CH2)7 C=O O CH2 (CH2)7 CH CH
 // 

(CH2)5 CH3
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Chemical Structure of Palmitoleyl palmitoleate.

Physicochemical Properties
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Quantitative data for the specific physicochemical properties of Palmitoleyl palmitoleate are

not readily available in the literature. However, based on data for structurally similar wax esters,

the following properties can be inferred.

Property Value Source/Rationale

Molecular Formula C32H60O2 PubChem

Molecular Weight 476.8 g/mol PubChem

Melting Point Estimated to be below 0°C

Based on data for oleyl oleate

(a C36 wax ester with two

double bonds), which has a

melting point slightly below

0°C. The presence of two cis

double bonds significantly

lowers the melting point

compared to its saturated

counterpart, cetyl palmitate

(C32, saturated), which melts

between 42-50°C.[1]

Boiling Point
High; requires high-

temperature GC for analysis

Long-chain wax esters have

very low volatility. Analytical

methods often use

temperatures exceeding

300°C.[2]

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform, hexane, ethers,

and esters.[3][4][5]

General property of wax esters

due to their long hydrocarbon

chains.

Experimental Protocols
Enzymatic Synthesis of Palmitoleyl Palmitoleate
This protocol describes the synthesis of Palmitoleyl palmitoleate from palmitoleic acid and

palmitoleyl alcohol using an immobilized lipase.
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Reactants

Palmitoleic Acid

Reaction Vessel

Palmitoleyl Alcohol Immobilized Lipase Solvent (e.g., hexane)

Incubation

40-50°C, 5-24h, shaking

Product Isolation

Filtration & Solvent Evaporation
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Enzymatic Synthesis Workflow for Palmitoleyl palmitoleate.

Materials:

Palmitoleic acid

Palmitoleyl alcohol

Immobilized lipase (e.g., Novozym 435 from Candida antarctica)[6][7][8]

Hexane (or other suitable organic solvent)[7][8]

Reaction vessel with temperature control and agitation
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Filtration apparatus

Rotary evaporator

Procedure:

In a reaction vessel, dissolve palmitoleic acid and palmitoleyl alcohol in hexane. A slight

molar excess of the alcohol may be used.[6]

Add the immobilized lipase to the reaction mixture. The amount of lipase is typically a

percentage of the total substrate weight.[6][7]

Incubate the mixture at 40-50°C with constant agitation for 5 to 24 hours.[7]

Monitor the reaction progress by taking aliquots and analyzing them via thin-layer

chromatography (TLC) or gas chromatography (GC).

Once the reaction is complete, separate the immobilized lipase by filtration. The lipase can

often be washed and reused.

Remove the solvent from the filtrate using a rotary evaporator to obtain the crude

Palmitoleyl palmitoleate.

Further purification can be achieved using column chromatography if necessary.

GC-MS Analysis of Palmitoleyl Palmitoleate
This protocol outlines the analysis of intact Palmitoleyl palmitoleate using high-temperature

gas chromatography-mass spectrometry.
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Sample Preparation

GC-MS Injection

Dissolve in Hexane (0.1-1.0 mg/mL)

Chromatographic Separation

High-Temperature Column

Mass Spectrometry

Eluted Compound

Data Analysis

Mass Spectrum
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GC-MS Analytical Workflow for Palmitoleyl palmitoleate.

Instrumentation and Conditions:

Gas Chromatograph: Equipped with a high-temperature capillary column (e.g., DB-1HT, 15

m x 0.25 mm, 0.10 µm film thickness).[2][9][10]

Injector: Splitless mode, temperature set to 390°C.[2]

Oven Temperature Program:

Initial temperature: 120°C

Ramp 1: 15°C/min to 240°C
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Ramp 2: 8°C/min to 390°C, hold for 6 minutes.[2]

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV.[9]

Scan Range: m/z 50-800.

Expected Molecular Ion [M]+: m/z 476.8.

Procedure:

Sample Preparation: Dissolve the Palmitoleyl palmitoleate sample in hexane or another

suitable solvent to a concentration of 0.1-1.0 mg/mL.[2]

Injection: Inject 1 µL of the sample into the GC-MS system.

Data Acquisition: Acquire data over the specified mass range.

Data Analysis: Identify the peak corresponding to Palmitoleyl palmitoleate based on its

retention time and mass spectrum. The mass spectrum should show the molecular ion and

characteristic fragment ions.

Metabolic Pathway
In mammals, ingested wax esters are primarily hydrolyzed in the small intestine by pancreatic

lipases and carboxylesterases.[11][12][13][14] This process breaks down Palmitoleyl
palmitoleate into its constituent fatty acid (palmitoleic acid) and fatty alcohol (palmitoleyl

alcohol). These products are then absorbed by the intestinal mucosa. The efficiency of wax

ester digestion in humans is generally lower than that of triglycerides.[13][14]
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Metabolic Pathway of Palmitoleyl palmitoleate in Mammals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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